Cas no 129115-89-5 (2,5-Anhydro-3,4-dibenzyl-D-glucitol)

• Product Name: 2,5-Anhydro-3,4-dibenzyl-D-glucitol
• CAS No: 129115-89-5
• Molecular Formula: C₂₀H₂₄O₅
• Molecular Weight: 344.40156
• CID: 898027
• PubChem ID: 11210109

2,5-Anhydro-3,4-dibenzyl-D-glucitol Properties

Names and Identifiers

• 2,5-Anhydro-3,4-dibenzyl-D-glucitol
• [(2S,3R,4R,5R)-5-(hydroxymethyl)-3,4-bis(phenylmethoxy)oxolan-2-yl]methanol
• 2,5-anhydro-3,4-di-O-benzyl-D-glucitol
• 3,4-dibenzyloxy-2,5-dihydroxymethyltetrahydrofuran
• 2,5-Anhydro-3,4-bis-O-(phenylMethyl)-D-glucitol
• J-005651
• GCCFBDFJFARWGD-IYWMVGAKSA-N
• 129115-89-5
• [(2R,3R,4R,5S)-5-(Hydroxymethyl)-3,4-bis(phenylmethoxy)oxolan-2-yl]methanol
• DTXSID30458898
• SCHEMBL10408203
• 2,5-Anhydro-3,4-bis-O-(phenylmethyl)-D-glucitol;

• InChIKey： GCCFBDFJFARWGD-IYWMVGAKSA-N
• Inchi： InChI=1S/C20H24O5/c21-11-17-19(23-13-15-7-3-1-4-8-15)20(18(12-22)25-17)24-14-16-9-5-2-6-10-16/h1-10,17-22H,11-14H2/t17-,18+,19-,20-/m1/s1
• SMILES： C1=CC=C(C=C1)COC2C(OC(C2OCC3=CC=CC=C3)CO)CO

Computed Properties

• Exact Mass: 344.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 344.16237386g/mol
• Heavy Atom Count: 25
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• LogP: 1.90920
• PSA: 68.15000
• Solubility: Dichloromethane, Ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds